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Technical Support Center: Trace Metals in Water
Sample Collection
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

sample contamination during the collection of trace metals in water.

Troubleshooting Guides
This section addresses specific issues that may arise during the sample collection process,

leading to sample contamination.

Problem: Elevated levels of zinc (Zn) detected in samples.

Possible Cause: Contamination from powdered gloves. Talc, often used in powdered gloves,

can contain high levels of zinc.[1][2][3]

Solution: Always use non-talc, powder-free gloves when handling sampling equipment and

containers.[2][4]

Problem: Inconsistent or unexpectedly high readings of various metals across samples.

Possible Cause 1: Inadequate cleaning of sample containers and equipment. Residual

metals from previous samples or the manufacturing process can leach into the new sample.
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Solution 1: Implement a rigorous, multi-step acid-washing protocol for all sample bottles and

equipment that will come into contact with the sample. This typically involves a detergent

wash, followed by rinses with reagent-grade water, then soaking in a dilute acid solution

(e.g., nitric acid or hydrochloric acid), and a final rinse with metal-free deionized water.[1][5]

[6]

Possible Cause 2: Contamination from the sampling environment. Airborne particles from

sources like dust, vehicle exhaust, or nearby infrastructure can introduce metals into the

sample.[1][2][3][4]

Solution 2: Whenever possible, collect samples from a boat or by wading, and always

sample facing upstream and upwind to minimize the introduction of contaminants from the

sampler and the immediate environment.[1][4][7] Minimize the time the sample container is

open to the atmosphere.

Possible Cause 3: Carryover contamination between samples of varying concentrations. If a

low-concentration sample is collected with equipment that was just used for a high-

concentration sample, cross-contamination can occur.[1][2]

Solution 3: When sampling at a site with multiple locations, collect the sample expected to

have the lowest concentration of metals first, followed by those with progressively higher

concentrations.[1][2] If this is not possible, thoroughly rinse the sampling equipment with

dilute acid and reagent water between sample collections.[1][2]

Problem: Mercury (Hg) concentrations are either unexpectedly high or low and inconsistent.

Possible Cause: Improper sample container material. Mercury vapors can diffuse through

certain types of plastic, leading to either contamination from the atmosphere or loss of

mercury from the sample.[1][2]

Solution: Use fluoropolymer (FEP, PFA, or PTFE) or glass containers specifically for mercury

sample collection, as these materials are less permeable to mercury vapors.[1][2]

Frequently Asked Questions (FAQs)
Pre-Collection Preparation
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Q1: What type of sample containers should I use for trace metal analysis?

A1: The choice of container material is critical to prevent contamination. In general, use

nonmetallic containers.[1][2] Fluoropolymer (FEP, PTFE), polyethylene, polycarbonate, and

polypropylene are suitable for most trace metals.[2] For mercury analysis, fluoropolymer or

glass containers are mandatory to prevent diffusion of mercury vapor.[1][2] Avoid materials like

Pyrex, highly colored plastics, and those with paper cap liners, as they can be sources of metal

contamination.[1]

Q2: How should I clean my sample containers and equipment before heading to the field?

A2: All sampling equipment and containers must be rigorously pre-cleaned in a controlled

laboratory environment.[1] A typical procedure involves:

Washing with a phosphate-free detergent.

Rinsing thoroughly with tap water.

Soaking in a dilute acid bath (e.g., 5-10% hydrochloric acid or nitric acid).[5]

Rinsing multiple times with metal-free deionized water.[5]

Air-drying in a clean environment, such as a Class 100 clean room or a glove box.[2]

After cleaning, bottles should be filled with a weak acid solution (e.g., 0.1% HCl) and double-

bagged for transport to the field.[1][2]

Field Sampling Procedures
Q3: What is the "Clean Hands/Dirty Hands" sampling technique?

A3: This is a fundamental procedure to minimize contamination during sample collection,

requiring two people.[4][8]

"Dirty Hands" is responsible for all activities that do not involve direct contact with the sample

container, such as operating the boat, preparing the sampling device, and handling tools.
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"Clean Hands" is responsible for all operations involving direct contact with the sample

bottle, including opening the container, collecting the sample, and sealing the bottle.[8] Both

individuals must wear non-talc, powder-free gloves and change them frequently, especially

"Clean Hands," who should change gloves between each sample.[4]

Q4: How do I properly collect a grab sample from surface water?

A4: To minimize contamination, follow these steps:

Work from a boat or wade into the water, ensuring you are upstream of any potential

contamination sources.

Face upstream and upwind.[1][4]

With "Clean Hands" wearing fresh gloves, open the double-bagged sample container.

Submerge the capped bottle below the surface, then remove the cap and allow the bottle to

fill.

Replace the cap while the bottle is still submerged to prevent airborne contaminants from

entering.[4]

Place the filled bottle back into its plastic bag and seal it.

Q5: What is the difference between collecting samples for total vs. dissolved metals?

A5:

Total Metals: The water sample is collected directly into the pre-cleaned container and then

preserved.

Dissolved Metals: The water sample must be filtered through a 0.45 µm filter immediately

after collection, in the field.[1][4] The filtered water is then collected in the pre-cleaned

container and preserved. Delaying filtration can lead to inaccurate results as metals can

adsorb onto particulate matter.[4]
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Q6: What are field blanks and why are they important?

A6: A field blank is a sample of metal-free deionized water that is processed through all the

same steps as a regular sample at the collection site.[1][9][10][11] This includes pouring it into

a sample container, filtering it (if for dissolved metals), and preserving it. The purpose of the

field blank is to assess contamination that may be introduced from the sampling environment or

during the sample handling process.[9][10][11] An acceptable field blank should have metal

concentrations below the method detection limit.[1][8]

Q7: What other types of blanks should I be aware of?

A7:

Equipment Blank (or Rinsate Blank): This is generated in the laboratory by processing

reagent water through the sampling equipment (tubing, filters, etc.) to ensure the equipment

itself is not a source of contamination.[1][9][11]

Bottle Blank: A pre-cleaned sample bottle filled with reagent water in the lab to verify the

cleanliness of the bottle.[1]

Trip Blank: A sample of reagent water prepared in the lab, taken to the field, and returned to

the lab without being opened. It is used to check for contamination introduced during

transport and storage, especially for volatile organic compounds, but can also be useful in

trace metal analysis.[11]

Q8: How often should I collect quality control samples?

A8: At a minimum, at least one field blank should be collected per day of sampling. It is also

recommended to collect one field duplicate for every 10 samples to assess the precision of the

sampling and analytical methods.[1]

Data Presentation
Table 1: Common Sources of Trace Metal Contamination and Preventative Measures
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Contamination Source
Potential Metals
Introduced

Preventative Measure

Powdered Gloves Zinc (Zn)[1][2][3]
Use non-talc, powder-free

gloves.[2][4]

Sample Containers Various, dependent on material

Use non-metallic containers

(e.g., FEP, PTFE,

polyethylene); implement

rigorous acid-washing

protocols.[1][2]

Sampling Equipment
Various, if metallic components

are present

Use all-plastic equipment

where possible; acid-wash all

components that contact the

sample.[1][2]

Atmospheric Deposition
Lead (Pb), Zinc (Zn), Copper

(Cu)

Collect samples facing upwind;

minimize sample exposure to

air.[1][4]

Human Contact Various

Employ "Clean Hands/Dirty

Hands" technique; wear

appropriate personal protective

equipment.[4][8]

Reagents & Deionized Water Various

Use high-purity, trace-metal-

grade acids and 18.2 MΩ·cm

deionized water.[12]

Experimental Protocols
Protocol 1: Acid Cleaning of Sample Bottles (Based on
EPA Method 1669)

Detergent Wash: Wash bottles, caps, and any other labware with a phosphate-free

laboratory-grade detergent.

Tap Water Rinse: Rinse thoroughly with copious amounts of tap water.
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Acid Soak: Submerge the items in a bath of 10% reagent-grade hydrochloric or nitric acid.

Soak for a minimum of 2 hours.

Reagent Water Rinse: Rinse three or more times with metal-free deionized water.

Drying and Storage: Air dry in a Class 100 clean bench or a controlled clean area. Once dry,

store the bottles filled with a weak (0.1%) acid solution and double-bagged in new, clean,

zip-top plastic bags.[1][2]

Protocol 2: "Clean Hands/Dirty Hands" Field Sampling
Designate Roles: At the sampling site, one person is designated "Clean Hands" and the

other "Dirty Hands."

Glove Up: Both individuals must wear non-talc, powder-free gloves. "Clean Hands" should

put on a fresh pair of gloves just before handling the sample bottle.

"Dirty Hands" Tasks: "Dirty Hands" handles all equipment that does not come into direct

contact with the sample. This includes operating the boat, preparing the sampling device

(e.g., lowering a grab sampler), and handling external packaging.

"Clean Hands" Tasks: "Dirty Hands" opens the outer sample bag. "Clean Hands" then opens

the inner bag and removes the sample bottle. "Clean Hands" is the only person to touch the

sample bottle and cap.

Sample Collection: "Clean Hands" opens the bottle, collects the sample using the

appropriate technique (e.g., direct immersion), and securely closes the bottle.

Storage: "Clean Hands" places the bottle back into the inner bag. "Dirty Hands" then seals

both the inner and outer bags.

Glove Change: "Clean Hands" must change gloves after each sample is collected.

Visualizations
Caption: Workflow for trace metal sample collection.
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High/Inconsistent Metal Readings

Analyze Field & Equipment Blanks

Field Blank Contaminated?

Equipment Blank Contaminated?

No

Source: Environmental
(Atmosphere, Site Conditions)

Yes

Source: Field Handling
(Improper CH/DH, Gloves)

YesNo

Source: Sampling Equipment
(Improper Cleaning)

Yes

Source: Sample Bottles
(Improper Cleaning)

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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